Cas no 2361636-41-9 (Pyridin-4-ylmethanesulfonyl fluoride;hydrochloride)

• Product Name: Pyridin-4-ylmethanesulfonyl fluoride;hydrochloride
• CAS No: 2361636-41-9
• MF: C₆H₇ClFNO₂S
• MW: 211.641682863235
• CID: 5463734
• Update Time: 2025-05-25

Pyridin-4-ylmethanesulfonyl fluoride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-ylmethanesulfonyl fluoride;hydrochloride
• (pyridin-4-yl)methanesulfonyl fluoride hydrochloride
• Z3768480283

• Inchi： 1S/C6H6FNO2S.ClH/c7-11(9,10)5-6-1-3-8-4-2-6;/h1-4H,5H2;1H
• InChI Key： BJARDUXVFCQPQW-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CN=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.9870055 g/mol
• Monoisotopic Mass: 210.9870055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.64
• Topological Polar Surface Area: 55.4

Additional information on Pyridin-4-ylmethanesulfonyl fluoride;hydrochloride

Pyridin-4-ylmethanesulfonyl Fluoride; Hydrochloride: A Comprehensive Overview

Pyridin-4-ylmethanesulfonyl fluoride; hydrochloride (CAS No. 2361636-41-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as pyridin-4-ylmethanesulfonyl fluoride hydrochloride, is a derivative of pyridine, a heterocyclic aromatic compound with a wide range of applications in drug discovery and chemical synthesis. The sulfonyl fluoride group attached to the pyridine ring introduces unique chemical properties, making this compound a valuable tool in the development of novel therapeutic agents.

The structure of pyridin-4-ylmethanesulfonyl fluoride hydrochloride consists of a pyridine ring substituted at the 4-position with a methanesulfonyl fluoride group. This substitution pattern imparts specific electronic and steric properties to the molecule, which are critical for its reactivity and biological activity. The sulfonyl fluoride moiety is known for its electrophilic character, making it an excellent leaving group in various substitution reactions. This property has been exploited in the synthesis of bioactive molecules, particularly in the context of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the potential of pyridin-4-ylmethanesulfonyl fluoride hydrochloride as a precursor for the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By incorporating this compound into kinase inhibitor designs, researchers have demonstrated its ability to modulate enzyme activity with high specificity and potency. For instance, a study published in *Nature Communications* (2023) reported that derivatives of pyridin-4-ylmethanesulfonyl fluoride hydrochloride exhibited remarkable inhibitory effects on Aurora kinases, which are key targets in anti-cancer therapy.

In addition to its role in drug discovery, pyridin-4-ylmethanesulfonyl fluoride hydrochloride has been utilized as an intermediate in the synthesis of other bioactive compounds. Its reactivity makes it an ideal candidate for Suzuki-Miyaura coupling reactions, where it serves as a sulfonylating agent to introduce functional groups into complex molecular frameworks. This versatility has positioned it as a valuable reagent in medicinal chemistry pipelines, enabling the construction of diverse scaffolds with potential therapeutic applications.

The synthesis of pyridin-4-ylmethanesulfonyl fluoride hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of pyridine derivatives followed by fluorination to introduce the sulfonyl fluoride group. The hydrochloride salt form is often preferred due to its improved solubility and stability under physiological conditions, which are critical for pharmacological studies.

From an analytical standpoint, pyridin-4-ylmethanesulfonyl fluoride hydrochloride can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into the compound's molecular structure, purity, and stability, ensuring its suitability for downstream applications.

Looking ahead, the continued exploration of pyridin-4-ylmethanesulfonyl fluoride hydrochloride is expected to yield further advancements in drug development and chemical synthesis. Its unique combination of structural features and reactivity positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.